Cas no 302911-99-5 (2,5-Bis(trifluoromethyl)phenylacetonitrile)
302911-99-5 structure
Product Name:2,5-Bis(trifluoromethyl)phenylacetonitrile
CAS No:302911-99-5
MF:C10H5F6N
MW:253.143823385239
MDL:MFCD00799489
CID:92678
PubChem ID:2773227
Update Time:2025-04-18
2,5-Bis(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(trifluoromethyl)phenylaceto-nitrile
- 2,5-Bis(trifluoromethyl)phenylacetonitrile
- 2-[2,5-bis(trifluoromethyl)phenyl]acetonitrile
- 2,4-DICHLORO-5-SULPHAMOYLBENZOIC ACID
- SCHEMBL24147012
- Benzeneacetonitrile, 2,5-bis(trifluoromethyl)-
- MFCD00799489
- PS-7442
- FT-0644376
- CK2052
- 302911-99-5
- DTXSID60378292
- CS-0314956
- AKOS005257866
- 2-(2,5-Bis(trifluoromethyl)phenyl)acetonitrile
- PMNBXHKKVPKJER-UHFFFAOYSA-N
- DB-047746
- 2,5-Bis(trifluoromethyl)benzeneacetonitrile
-
- MDL： MFCD00799489
- Inchi： 1S/C10H5F6N/c11-9(12,13)7-1-2-8(10(14,15)16)6(5-7)3-4-17/h1-2,5H,3H2
- InChI Key： PMNBXHKKVPKJER-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)(F)F)=CC=1CC#N)(F)F
Computed Properties
- Exact Mass: 253.03300
- Monoisotopic Mass: 253.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Yellow or colorless liquid
- Density: 1.385
- Boiling Point: 217 ºC
- Flash Point: 85 ºC
- Refractive Index: 1.426
- PSA: 23.79000
- LogP: 3.79028
- Solubility: Unable or difficult to mix
2,5-Bis(trifluoromethyl)phenylacetonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
2,5-Bis(trifluoromethyl)phenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Bis(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5971-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 98% | 1g |
£15.00 | 2025-02-21 | |
| Fluorochem | 013767-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 97% | 1g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 013767-5g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 97% | 5g |
￡141.00 | 2022-03-01 | |
| abcr | AB231510-1 g |
2,5-Bis(trifluoromethyl)phenylacetonitrile, 98%; . |
302911-99-5 | 98% | 1g |
€66.70 | 2023-04-27 | |
| TRC | T901235-100mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901235-500mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 500mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T901235-1g |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 1g |
$ 250.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1258552-1g |
Benzeneacetonitrile, 2,5-bis(trifluoromethyl)- |
302911-99-5 | 97% | 1g |
$270 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258552-5g |
Benzeneacetonitrile, 2,5-bis(trifluoromethyl)- |
302911-99-5 | 97% | 5g |
$580 | 2024-06-07 | |
| Cooke Chemical | F873821-100mg |
2,5-Bis(trifluoromethyl)phenylacetonitrile |
302911-99-5 | 98 | 100mg |
RMB 1436.80 | 2025-02-21 |
2,5-Bis(trifluoromethyl)phenylacetonitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
302911-99-5 (2,5-Bis(trifluoromethyl)phenylacetonitrile) Related Products
- 3038-47-9(2-(Trifluoromethyl)-benzeneacetonitrile)
- 201789-28-8(2,4-Bis(trifluoromethyl)phenylacetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
